![molecular formula C12H14N2S B6302665 (R)-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole CAS No. 1415839-18-7](/img/structure/B6302665.png)
(R)-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” is a chemical compound that is used as a building block in research . It has a molecular formula of C12H14N2S and a molecular weight of 218.32 .
Molecular Structure Analysis
The molecular structure of “®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
“®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole” has a molecular weight of 218.32 . Additional physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Anticancer Agent
Benzo[d]imidazo[2,1-b]thiazoles have shown powerful anticancer properties. They have been evaluated for their anti-proliferative potential against various human cancer cell lines .
Anxiolytic
These compounds serve as potent non-sedative anxiolytics, providing a therapeutic option for anxiety without inducing sedation .
Alzheimer’s Disease Imaging
They have been used as PET imaging probes of β-amyloid plaques in the brains of Alzheimer’s patients, aiding in the diagnosis and study of Alzheimer’s disease .
Kinase Inhibition
As kinase inhibitors, they play a role in regulating cellular activities such as signal transduction and are important in cancer treatment strategies .
Antimicrobial Activity
Imidazo[2,1-b]thiazole derivatives exhibit antimicrobial properties, making them valuable in the fight against microbial infections .
Anti-Mycobacterial Agents
These compounds are being explored for their potential as new anti-mycobacterial agents, which could lead to new treatments for diseases like tuberculosis .
Antiviral Properties
Some derivatives have shown promise as antiviral agents, which could be crucial in developing new therapies for viral infections .
Anti-Inflammatory and Antioxidant
They also possess anti-inflammatory and antioxidant activities, which can be beneficial in treating inflammatory diseases and combating oxidative stress .
Mechanism of Action
Target of Action
The primary target of ®-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole is the Pantothenate synthetase of Mycobacterium tuberculosis . This enzyme plays a crucial role in the biosynthesis of pantothenate, a key precursor of coenzyme A, which is essential for various metabolic processes in the bacterium.
Mode of Action
The compound interacts with its target through a series of molecular interactions. It binds to the active site of the enzyme, likely through a combination of hydrogen bonding, electrostatic interactions, and hydrophobic interactions . This binding disrupts the normal function of the enzyme, leading to an inhibition of the biosynthesis of pantothenate .
Biochemical Pathways
The inhibition of pantothenate synthetase affects the biosynthesis of coenzyme A, a vital cofactor in numerous enzymatic reactions. This disruption can lead to a cascade of effects on various biochemical pathways within the bacterium, ultimately inhibiting its growth and proliferation .
Result of Action
The compound has been found to display potent activity against Mycobacterium tuberculosis. For instance, one derivative of the compound displayed an IC90 of 7.05 μM and an IC50 of 2.32 μM against Mycobacterium tuberculosis H37Ra . These results suggest that the compound’s action leads to a significant inhibition of bacterial growth.
properties
IUPAC Name |
(2R)-2-propan-2-yl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-8(2)9-7-14-10-5-3-4-6-11(10)15-12(14)13-9/h3-6,8-9H,7H2,1-2H3/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRFXELMCDBIMBQ-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN2C3=CC=CC=C3SC2=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1CN2C3=CC=CC=C3SC2=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-2-Isopropyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.